3-Amino-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid

• Molecular Formula: C7H9F2NO2
• Molecular Weight: 177.15 g/mol
• IUPAC Name: 3-amino-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid
• InChI: InChI=1S/C7H9F2NO2/c8-7(9)3-1-6(10,5(11)12)2-4(3)7/h3-4H,1-2,10H2,(H,11,12)
• InChI Key: BUQNFKYXMVFEIB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2(F)F)CC1(C(=O)O)N

Description

3-Amino-6,6-difluorobicyclo[310]hexane-3-carboxylic acid is a unique bicyclic compound characterized by its rigid structure and the presence of fluorine atoms

Preparation Methods

The synthesis of 3-Amino-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available compounds.

Reaction Conditions: The diastereomeric mixture is obtained by reacting a TMSCF3-NaI system with a non-activated cyclopentene fragment using a slow addition protocol.

Further Transformations: Simple chemical transformations are performed to produce diastereopure amines and carboxylic acids.

Chemical Reactions Analysis

3-Amino-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced with other groups under suitable conditions.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: It serves as a building block for drug discovery, particularly in the development of anti-HIV drugs.

Biological Studies: The compound is used in biological studies to understand its interaction with various biological targets.

Industrial Applications: It is utilized in the synthesis of complex organic molecules for industrial purposes.

Mechanism of Action

The mechanism of action of 3-Amino-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid involves its interaction with specific molecular targets. The rigid structure of the compound allows it to fit into target sites with high specificity, thereby exerting its effects. The pathways involved in its action are currently under investigation .

Comparison with Similar Compounds

3-Amino-6,6-difluorobicyclo[3.1.0]hexane-3-carboxylic acid can be compared with similar compounds such as:

6,6-Difluorobicyclo[3.1.0]hexane-3-carboxylic acid: This compound shares a similar bicyclic structure but lacks the amino group.

3,3-Difluorobicyclo[3.1.0]hexane-6-carboxylic acid: Another similar compound with a different substitution pattern.

These comparisons highlight the uniqueness of 3-Amino-6,6-difluorobicyclo[31